Cas no 1495417-22-5 (3-(2,5-dichlorophenyl)methylazetidin-3-ol)

• Product Name: 3-(2,5-dichlorophenyl)methylazetidin-3-ol
• CAS No: 1495417-22-5
• MF: C₁₀H₁₁Cl₂NO
• MW: 232.106440782547
• CID: 5895118
• PubChem ID: 65920048
• Update Time: 2025-05-23

3-(2,5-dichlorophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 3-[(2,5-dichlorophenyl)methyl]-
• 3-(2,5-Dichlorobenzyl)azetidin-3-ol
• 3-(2,5-dichlorophenyl)methylazetidin-3-ol
• CS-0353460
• 3-[(2,5-dichlorophenyl)methyl]azetidin-3-ol
• EN300-1967279
• AKOS015261752
• 1495417-22-5

• Inchi： 1S/C10H11Cl2NO/c11-8-1-2-9(12)7(3-8)4-10(14)5-13-6-10/h1-3,13-14H,4-6H2
• InChI Key： ORNWZUQKAGECAD-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC(Cl)=CC=C2Cl)(O)C1

Computed Properties

• Exact Mass: 231.0217694g/mol
• Monoisotopic Mass: 231.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 359.7±32.0 °C(Predicted)
• pka: 13.94±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(2,5-dichlorophenyl)methylazetidin-3-ol

Professional Introduction to 3-(2,5-dichlorophenyl)methylazetidin-3-ol (CAS No. 1495417-22-5)

3-(2,5-dichlorophenyl)methylazetidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1495417-22-5, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 2,5-dichlorophenyl moiety and an azetidin-3-ol ring system, which contribute to its distinct chemical behavior and reactivity.

The 2,5-dichlorophenyl group is a key feature of this molecule, providing it with enhanced lipophilicity and electronic properties that can influence its interactions with biological targets. This group is often employed in medicinal chemistry to modulate the pharmacokinetic profile of drug candidates, improving their solubility and membrane permeability. The azetidin-3-ol ring system, on the other hand, introduces a cyclic amine functionality that can serve as a hydrogen bond acceptor or participate in coordination interactions with biological molecules.

In recent years, there has been growing interest in the development of novel azetidine derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The structural features of 3-(2,5-dichlorophenyl)methylazetidin-3-ol make it a valuable scaffold for further chemical modification and optimization. Researchers have been exploring its potential as a lead compound for the synthesis of new drugs targeting specific disease pathways.

One of the most compelling aspects of this compound is its versatility in drug design. The presence of both the 2,5-dichlorophenyl and azetidin-3-ol moieties allows for diverse functionalization strategies, enabling chemists to tailor the molecule's properties to meet specific pharmacological requirements. For instance, modifications at the nitrogen atom of the azetidin-3-ol ring can introduce additional hydrogen bonding capabilities or alter the compound's basicity. Similarly, variations around the 2,5-dichlorophenyl group can fine-tune electronic effects and steric hindrance.

The synthesis of 3-(2,5-dichlorophenyl)methylazetidin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research purposes.

In academic research, this compound has been investigated for its potential biological activity. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human health conditions. For example, researchers have explored its interactions with enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate receptor activity has been examined in models of pain and neurodegeneration.

The pharmacological evaluation of 3-(2,5-dichlorophenyl)methylazetidin-3-ol has been supported by computational modeling techniques. Molecular docking studies have helped predict how this compound might bind to target proteins at the atomic level. These simulations provide valuable insights into its mechanism of action and guide experimental design. By integrating computational methods with traditional wet chemistry approaches, researchers can accelerate the discovery process and identify promising drug candidates more efficiently.

The development of novel pharmaceuticals often relies on innovative chemical libraries containing diverse compounds like 3-(2,5-dichlorophenyl)methylazetidin-3-ol. Such libraries are essential tools for high-throughput screening (HTS) campaigns aimed at identifying bioactive molecules with therapeutic potential. The unique structural features of this compound make it a valuable addition to such libraries, offering new opportunities for drug discovery across multiple therapeutic areas.

As research continues to evolve, the applications of 3-(2,5-dichlorophenyl)methylazetidin-3-ol are expected to expand. Emerging technologies in synthetic biology and biocatalysis may further enhance its production and allow for more complex modifications. Moreover, interdisciplinary collaborations between chemists、biologists、and pharmacologists will be crucial in unlocking its full potential as a pharmaceutical intermediate or lead compound.

In conclusion，3-(2，5-dichlorophenyl)methylazetidin - 3 - ol(CAS No.1495417 - 22 - 5) represents a fascinating molecule with significant implications for pharmaceutical research。 Its unique structural features、synthetic accessibility、and potential biological activity make it a compelling candidate for further exploration。 As our understanding of drug design principles advances，this compound will likely continue to play an important role in the development of novel therapeutics that address unmet medical needs。